Cas no 1261513-93-2 (2-Nitro-5-(perfluorophenyl)pyridine)

• Product Name: 2-Nitro-5-(perfluorophenyl)pyridine
• CAS No: 1261513-93-2
• MF: C₁₁H₃F₅N₂O₂
• MW: 290.145739793777
• CID: 4928188
• Update Time: 2025-10-29

2-Nitro-5-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(perfluorophenyl)pyridine

• Inchi： 1S/C11H3F5N2O2/c12-7-6(8(13)10(15)11(16)9(7)14)4-1-2-5(17-3-4)18(19)20/h1-3H
• InChI Key： PAAKTYDZNAOPDZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=NC(=CC=1)[N+](=O)[O-])F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7

Additional information on 2-Nitro-5-(perfluorophenyl)pyridine

Recent Advances in the Study of 2-Nitro-5-(perfluorophenyl)pyridine (CAS: 1261513-93-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Nitro-5-(perfluorophenyl)pyridine (CAS: 1261513-93-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This heterocyclic compound, characterized by a nitro group and a perfluorophenyl moiety, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, material science, and catalysis, highlighting its versatility and promising future in these domains.

One of the key areas of interest is the role of 2-Nitro-5-(perfluorophenyl)pyridine in medicinal chemistry. Researchers have investigated its potential as a scaffold for designing novel therapeutic agents, particularly in the development of kinase inhibitors and antimicrobial compounds. The electron-withdrawing nature of the perfluorophenyl group enhances the reactivity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing pharmacologically active molecules. Recent publications have demonstrated its efficacy in targeting specific enzymes and pathways, offering new avenues for treating diseases such as cancer and infectious disorders.

In addition to its pharmaceutical applications, 2-Nitro-5-(perfluorophenyl)pyridine has been studied for its utility in material science. Its ability to form stable complexes with transition metals has been leveraged in the design of catalysts for organic transformations, including cross-coupling reactions and C-H activation processes. These advancements underscore the compound's potential in streamlining synthetic routes and improving the efficiency of chemical manufacturing. Furthermore, its incorporation into polymeric materials has been explored to enhance thermal stability and electronic properties, making it a candidate for advanced materials in electronics and coatings.

Recent methodological advancements have also focused on optimizing the synthesis and purification of 2-Nitro-5-(perfluorophenyl)pyridine. Innovations in green chemistry approaches, such as solvent-free reactions and catalytic methods, have been reported to improve yield and reduce environmental impact. These developments are critical for scaling up production and ensuring the compound's accessibility for further research and industrial applications. Analytical techniques, including NMR spectroscopy and mass spectrometry, have been refined to characterize the compound with higher precision, enabling better quality control and reproducibility in studies.

The safety and toxicological profile of 2-Nitro-5-(perfluorophenyl)pyridine have also been subjects of recent investigations. Preliminary studies suggest that while the compound exhibits low acute toxicity, its long-term effects and environmental persistence warrant further evaluation. Researchers are advocating for comprehensive risk assessments to ensure its safe handling and disposal, particularly in industrial settings. These findings are essential for regulatory compliance and the sustainable use of the compound in various applications.

In conclusion, 2-Nitro-5-(perfluorophenyl)pyridine (CAS: 1261513-93-2) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, highlight its importance as a building block in modern chemistry. Ongoing research efforts are expected to uncover new functionalities and optimize its use, paving the way for innovative solutions in science and industry. The continuous exploration of this compound underscores the dynamic nature of chemical research and its capacity to address complex challenges in healthcare and technology.